![molecular formula C26H26N4O3 B2875985 (Z)-4-(tert-butyl)-N-(1-(1-cyano-2-morpholino-2-oxoethylidene)-1H-isoindol-3-yl)benzamide CAS No. 900893-38-1](/img/structure/B2875985.png)
(Z)-4-(tert-butyl)-N-(1-(1-cyano-2-morpholino-2-oxoethylidene)-1H-isoindol-3-yl)benzamide
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Description
(Z)-4-(tert-butyl)-N-(1-(1-cyano-2-morpholino-2-oxoethylidene)-1H-isoindol-3-yl)benzamide is a useful research compound. Its molecular formula is C26H26N4O3 and its molecular weight is 442.519. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Polymer Applications
The compound is involved in the synthesis of polyamides with flexible main-chain ether linkages and ortho-phenylene units. These polyamides exhibit high thermal stability, good solubility in polar solvents, and can form transparent, flexible films. They have applications in areas requiring materials with high thermal stability and good mechanical properties (Hsiao, Yang, & Chen, 2000).
Chemistry of Heterocyclic Compounds
The compound plays a role in the synthesis of aza analogs of tetrabenzoporphin, which involves the formation of zinc complexes of tert-butyl-substituted benzamides. These compounds have potential applications in the field of organic chemistry and material science (Makarova, Kopranenkov, Shevtsov, & Luk'yanets, 1989).
Asymmetric Hydrogenation Catalysts
The structure is used in the synthesis of P-chiral phosphine ligands for rhodium-catalyzed asymmetric hydrogenation. These ligands demonstrate high enantioselectivities and catalytic activities, particularly in the preparation of chiral pharmaceutical ingredients (Imamoto et al., 2012).
Ring-chain Isomerism Studies
Studies on ring-chain isomerism of related compounds provide insights into their structural behavior in different states, influencing the development of compounds with specific desired properties (Karlivan & Valter, 1980).
Energy Conversion in Solar Cells
It's involved in the synthesis of carboxylated cyanine dyes used in dye-sensitized solar cells to improve photoelectric conversion efficiency. This indicates its potential application in the development of more efficient solar energy harvesting technologies (Wu, Meng, Li, Teng, & Hua, 2009).
Medicinal Chemistry and Drug Design
This compound is utilized in the synthesis of phthalimide and isoindolinone derivatives, which are evaluated for potential antipsychotic activities. Such research aids in the development of new pharmaceutical compounds (Norman, Minick, & Rigdon, 1996).
Properties
IUPAC Name |
4-tert-butyl-N-[(3Z)-3-(1-cyano-2-morpholin-4-yl-2-oxoethylidene)isoindol-1-yl]benzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H26N4O3/c1-26(2,3)18-10-8-17(9-11-18)24(31)29-23-20-7-5-4-6-19(20)22(28-23)21(16-27)25(32)30-12-14-33-15-13-30/h4-11H,12-15H2,1-3H3,(H,28,29,31)/b22-21- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CIYUMCVOZBSOCF-DQRAZIAOSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=NC(=C(C#N)C(=O)N3CCOCC3)C4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)C1=CC=C(C=C1)C(=O)NC2=N/C(=C(/C#N)\C(=O)N3CCOCC3)/C4=CC=CC=C42 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
442.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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